N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide

• IUPAC Name: N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C17H22N2O4S/c20-16(18-13-7-3-1-2-4-8-13)11-12-19-17(21)14-9-5-6-10-15(14)24(19,22)23/h5-6,9-10,13H,1-4,7-8,11-12H2,(H,18,20)
• InChI Key: FUAQZRPTZMJGHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol

Description

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide, also known as CPTH, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a small molecule inhibitor that has been shown to have promising effects in the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

Psychotropic, Anti-inflammatory, and Cytotoxic Activity

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide and its derivatives have been investigated for their psychotropic, anti-inflammatory, and cytotoxic properties. Specifically, these compounds demonstrated marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects concerning tumor cell lines. Some compounds also demonstrated antimicrobial action, showing a potential for diverse biomedical applications (Zablotskaya et al., 2013).

Antimicrobial and Anti-inflammatory Agents

A series of derivatives including benzothiazepine and benzodiazepine have been prepared and evaluated for their anti-bacterial and antifungal activities. Selected compounds were also screened for their anti-inflammatory activity, demonstrating the potential of these derivatives as antimicrobial and anti-inflammatory agents (Kendre, Landge, & Bhusare, 2015).

Luminescent Properties for White Light Emission

Benzothiazole derivatives have been studied for their luminescent properties, particularly for applications in white light emission. This research suggests potential applications in the development of white-light-emitting devices using these compounds (Lu et al., 2017).

Immunomodulating Activity

Condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, a class of benzothiazole derivatives, have been synthesized and evaluated for immunomodulating activity. They were found to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses in mice (Doria et al., 1991).

MMP Inhibition in Tissue Damage

4-Thiazolidinone derivatives, integrating a benzisothiazole, have been designed and synthesized to affect the inflammatory/oxidative process, including the inhibition of matrix metalloproteinases (MMPs), which are crucial in tissue damage and wound healing (Incerti et al., 2018).

Antimicrobial and Cytotoxic Activities

New derivatives have been synthesized and investigated for their antimicrobial and cytotoxic activities, showing potential as antimicrobial agents and in cancer treatment (Dawbaa et al., 2021).